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An In-depth Technical Guide to the Piezoelectric Properties of Lithium Tetraborate (Li2B20O7)

Abstract

Lithium tetraborate (Li=B40O7), a synthetic crystal, has garnered significant attention within the
scientific and engineering communities for its unique combination of piezoelectric, acoustic,
and optical properties. Belonging to the tetragonal crystal system, its non-centrosymmetric
structure gives rise to a notable piezoelectric effect. This technical guide provides a
comprehensive overview of the core piezoelectric characteristics of Li2B4Oy7, intended for
researchers, scientists, and professionals in materials science and device engineering. The
document details the crystal's fundamental physical constants, outlines established
experimental protocols for property characterization, and explores the primary applications that
leverage its electromechanical capabilities, particularly in the realm of high-frequency acoustic
devices.

Introduction

Lithium tetraborate (Li2B2O~ or LTB) is a piezoelectric material known for its superior
performance in Surface Acoustic Wave (SAW) and Bulk Acoustic Wave (BAW) devices.[1][2] Its
key advantages include a high electromechanical coupling coefficient combined with a low
temperature coefficient of frequency (TCF), making it an excellent substrate for filters and
resonators requiring high thermal stability.[1][3][4] The piezoelectricity in Li2B4O~ originates
from its crystal structure, which lacks a center of inversion. This guide synthesizes the available
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data on its piezoelectric coefficients, dielectric and elastic constants, and details the
methodologies used to measure these properties.

Crystal Structure and the Origin of Piezoelectricity

Lithium tetraborate crystallizes in the tetragonal system with the point group 4mm and the
space group l41cd.[1][3] This crystal structure is non-centrosymmetric, a fundamental
requirement for a material to exhibit the piezoelectric effect. The basic structural unit is the
(B2aO7)2~ group, which is formed by two BOs trigonal planar groups and two BOa tetrahedra that
share corners.[1][2] The arrangement of these borate groups and the lithium ions creates a
permanent electric dipole moment along the polar c-axis, leading to its piezoelectric and
pyroelectric properties.[1][2]
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Fig. 1: Relationship between Li2B4O7 crystal structure and its piezoelectricity.
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Piezoelectric and Related Physical Properties

The performance of LizB4O~ in devices is dictated by its piezoelectric, dielectric, and elastic
constants. These anisotropic properties are represented by tensors, and their values determine
the material's response to electrical and mechanical stimuli. The most relevant coefficients are

summarized in the tables below.

Data Presentation

Table 1: Piezoelectric Coefficients of Li2B4aO7 at Room Temperature

Coefficient Description Value Unit Reference(s)

Piezoelectric
dis Charge 8.07 10—*2 CIN [5]
Constant

Piezoelectric
dss 0.8 1012 C/N [5]
Charge Constant

Piezoelectric
033 ~270 10-3Vm/N [2]
Voltage Constant

Hydrostatic
On ~100 10-3 Vm/N 2]
Voltage Constant

Piezoelectric
hs1 Deformation 4.95 10° N/C [6]

Constant

| h33 | Piezoelectric Deformation Constant | 3.34 | 10° N/C [[6] |

Table 2: Dielectric and Elastic Properties of Li2B4O7 at Room Temperature
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Property Description Value Unit Reference(s)
Relative
. . ~10 (at 100
Ks /€33 Dielectric - [2]
kHz)
Constant
Dielectric Loss
tan & ~1 (at 10 kHz) - [2]
Tangent
Young's Modulus ) Lower than glass
Stiffness GPa [7]

(E)

form

| Hardness (H) | Resistance to deformation | Higher than glass form | GPa |[7] |

Note: A complete set of elastic constants (ci) is required for comprehensive device modeling

and has been determined, though values vary between sources.[8][9]

Table 3: Acoustic Wave Properties of Li2B4O~

Property Description Value Reference(s)
Electromechan
SAW Coupling ical
. 0.7-1.6 [5]
Factor (k?) conversion
efficiency
Speed of surface
SAW Velocity wave 3510 [4]

propagation

| Temperature Coefficient of Delay (TCD) | Thermal stability of delay time | ~0 (at 25 °C) | 10-¢/

°*Cl31

The high piezoelectric voltage constants (gss, gn) indicate that Li2B4O~ is a promising material
for pressure and hydrostatic sensors.[2][6] For high-frequency device applications, the
combination of a high SAW coupling factor and a near-zero temperature coefficient of delay is

particularly advantageous.[4][5]
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Experimental Determination of Piezoelectric
Properties

Accurate characterization of piezoelectric materials is crucial for both fundamental research
and device manufacturing. Several well-established techniques are used to determine the
properties of Li2B4O~ crystals.

Resonance-Antiresonance Method

This is a widely used technique to determine the electromechanical coupling factor (k), elastic
constants, and piezoelectric constants by analyzing the impedance spectrum of a piezoelectric
resonator.

Experimental Protocol:

o Sample Preparation: A single crystal of Li2B4O~ is cut into a specific geometry (e.g., a thin
plate or bar) with precise orientation relative to the crystallographic axes. The surfaces are
polished to be flat and parallel.

o Electroding: A thin layer of conductive material (e.g., gold or aluminum) is deposited on the
two opposing major surfaces to serve as electrodes.

e Measurement: The electroded sample is connected to an impedance analyzer. The analyzer
sweeps a range of frequencies and measures the complex impedance of the sample.

» Data Analysis: The frequency at which the impedance is minimum is the resonance
frequency (fr), and the frequency at which it is maximum is the anti-resonance frequency (fa).

o Calculation: The electromechanical coupling factor (e.g., ke for planar mode, k: for thickness
mode) is calculated from fr and fa using standard formulas derived from the material's
constitutive equations. For example, the planar coupling factor ke can be evaluated using
these frequencies.[10]
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Resonance-Antiresonance Experimental Workflow
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Fig. 2: Workflow for determining piezoelectric properties via the resonance method.
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Interferometric Method

This method is used to measure the converse piezoelectric effect, where an applied electric
field induces mechanical strain. It is particularly effective for determining the piezoelectric strain
coefficient (d).

Experimental Protocol:

e Setup: A Quadrature Michelson Interferometer is used for high-precision displacement
measurements.[11] The Li2B4O~ crystal is placed in one arm of the interferometer.

» Field Application: A variable voltage is applied across the crystal's electrodes, creating an
electric field. This field causes the crystal to expand or contract along the measurement axis.
[11]

» Displacement Measurement: The change in the crystal's dimension (AL) alters the optical
path length in the interferometer arm, causing a shift in the interference fringes. This shift is
detected and measured with high accuracy.[11]

» Calculation: The piezoelectric coefficient d is calculated directly from the relationship AL =V
* d, where V is the applied voltage.[11]

High-Resolution X-ray Diffraction (HRXRD)

This technique provides a direct measurement of the piezoelectric modulus by observing the
deformation of the crystal lattice under an electric field.

Experimental Protocol:

e Sample Mounting: A precisely oriented Li=B4O7 crystal is mounted on a goniometer in a high-
resolution X-ray diffractometer.

 In-situ Electric Field: Electrodes are connected to the crystal to allow for the application of a
static or alternating electric field during the X-ray measurement.

e Bragg Peak Measurement: A specific Bragg reflection is monitored. When an electric field is
applied, the resulting lattice strain causes a small angular shift (AB) in the position of the
Bragg peak.[12]
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o Calculation: By differentiating the Bragg equation, the change in interplanar spacing (Ad/d)
can be related to the measured angular shift. This strain is then used to calculate the
piezoelectric modulus responsible for the deformation.[12]

Applications of Lithium Tetraborate

The favorable material properties of Li2B4O~ have led to its adoption in several key
technological areas, primarily centered around frequency control and sensing.

Surface and Bulk Acoustic Wave (SAW/BAW) Devices

This is the most prominent application for Li2B4O7.[3] SAW and BAW devices, such as filters
and resonators, are fundamental components in modern telecommunications systems,
including mobile phones. The suitability of Li2BaO7 stems from:

o High Electromechanical Coupling (k?): Allows for the design of wideband filters with low
insertion loss.[2]

o Zero Temperature Coefficient of Delay (TCD): Ensures that the device's frequency response
remains stable over a wide range of operating temperatures, a critical requirement for
frequency control applications.[1]

High-Pressure and Hydrostatic Sensors

The exceptionally large piezoelectric voltage coefficient (g33) makes Li2B2O7 an excellent
candidate for pressure sensors.[2][6] When subjected to mechanical stress, the crystal
generates a large output voltage, leading to high sensitivity. Its high chemical and mechanical
stability further enhances its suitability for sensor applications.
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Fig. 3: Logical pathway from Li2B4O7 properties to key applications.

Conclusion

Lithium tetraborate stands out as a high-performance piezoelectric material with a compelling
set of properties tailored for demanding applications. Its combination of a strong
electromechanical coupling factor and excellent temperature stability has solidified its role in
the market for SAW and BAW devices. Furthermore, its high voltage sensitivity opens avenues
for its use in advanced sensor technologies. Continued research into crystal growth techniques
and device fabrication processes is expected to further expand the applications and enhance

the performance of this versatile piezoelectric crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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